Cas no 1805559-35-6 (2-(Chloromethyl)-3-(difluoromethyl)-6-methyl-5-nitropyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-6-methyl-5-nitropyridine
• CAS No: 1805559-35-6
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4897131
• Update Time: 2025-10-25

2-(Chloromethyl)-3-(difluoromethyl)-6-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-6-methyl-5-nitropyridine

• Inchi： 1S/C8H7ClF2N2O2/c1-4-7(13(14)15)2-5(8(10)11)6(3-9)12-4/h2,8H,3H2,1H3
• InChI Key： QHWBEXMBZWZJGX-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CC(=C(C)N=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.0164115 g/mol
• Monoisotopic Mass: 236.0164115 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7
• Molecular Weight: 236.60

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-6-methyl-5-nitropyridine

2-(Chloromethyl)-3-(difluoromethyl)-6-methyl-5-nitropyridine: A Comprehensive Overview

The compound 2-(Chloromethyl)-3-(difluoromethyl)-6-methyl-5-nitropyridine (CAS No. 1805559-35-6) is a highly specialized organic molecule with a complex structure and diverse applications. This pyridine derivative has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology due to its unique chemical properties and functional groups. The molecule's structure features a pyridine ring substituted with a chloromethyl group at position 2, a difluoromethyl group at position 3, a methyl group at position 6, and a nitro group at position 5. These substituents collectively influence the compound's reactivity, stability, and potential for use in various chemical reactions.

Recent studies have highlighted the importance of 2-(Chloromethyl)-3-(difluoromethyl)-6-methyl-5-nitropyridine in the development of advanced materials. Researchers have explored its role as an intermediate in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. The presence of the nitro group at position 5 imparts strong electron-withdrawing effects, making the molecule highly reactive under certain conditions. This property is particularly valuable in nucleophilic substitution reactions, where the chloromethyl group can act as an excellent leaving group.

The difluoromethyl group at position 3 adds another layer of complexity to the molecule's reactivity. Fluorinated compounds are known for their unique physical and chemical properties, including high thermal stability and resistance to degradation. This makes 2-(Chloromethyl)-3-(difluoromethyl)-6-methyl-5-nitropyridine a promising candidate for use in high-performance materials such as polymers and coatings. Recent advancements in fluorination techniques have further enhanced the accessibility of such compounds, enabling their incorporation into a broader range of applications.

In the context of pharmacology, the compound has been investigated for its potential as a lead molecule in drug discovery. The combination of electron-withdrawing and electron-donating groups on the pyridine ring creates a unique electronic environment that can interact with biological targets such as enzymes and receptors. Preliminary studies suggest that 2-(Chloromethyl)-3-(difluoromethyl)-6-methyl-5-nitropyridine may exhibit inhibitory activity against certain enzymes involved in metabolic pathways, making it a valuable tool for exploring new therapeutic strategies.

The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)-6-methyl-5-nitropyridine involves a multi-step process that requires precise control over reaction conditions. Key steps include the introduction of substituents onto the pyridine ring through electrophilic substitution reactions and subsequent functionalization to achieve the desired groups. Recent research has focused on optimizing these steps to improve yield and purity, leveraging modern catalytic techniques and green chemistry principles.

From an environmental standpoint, the compound's stability and resistance to degradation are critical factors in its application. Studies have shown that 2-(Chloromethyl)-3-(difluorom methyl)-6-m ethyl-5-nitropyridine exhibits low toxicity under standard conditions, making it suitable for use in industrial settings where safety is a priority. Its ability to withstand harsh chemical environments also makes it ideal for applications in corrosion-resistant coatings and high-temperature polymers.

In conclusion, 2-(Chlorom methyl)-3-(difluor o methyl)-6-m ethyl-5-nitro pyridine (CAS No. 1805559-35-6) is a versatile compound with significant potential across multiple disciplines. Its unique structure, reactivity, and stability make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing modern chemistry.